Cas no 876379-81-6 (5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxylic acid)

• Product Name: 5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxylic acid
• CAS No: 876379-81-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD20659005
• CID: 4275582
• PubChem ID: 69237376
• Update Time: 2025-07-02

5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-5-methyl-
• 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid
• 5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxylic acid
• 5-methyl-4H,5H,6H,7H-pyrazolo(1,5-a)pyridine-3-carboxylic acid
• BKB37981
• AKOS023558907
• EN300-257080
• Z1262557037
• 4,5,6,7-tetrahydro-5-methylpyrazolo[1,5-a]pyridine-3-carboxylic acid
• 829-125-6
• 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylicacid
• SCHEMBL4908593
• 876379-81-6
• 5-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylic acid
• DB-380034

• MDL： MFCD20659005
• Inchi： 1S/C9H12N2O2/c1-6-2-3-11-8(4-6)7(5-10-11)9(12)13/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： DOQYIHDXXZIGCV-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)C=NN1CCC(C)C2

Computed Properties

• Exact Mass: 180.089877630Da
• Monoisotopic Mass: 180.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 5-methyl-4H,5H,6H,7H-pyrazolo1,5-apyridine-3-carboxylic acid

Comprehensive Overview of 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 876379-81-6)

The compound 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid (CAS No. 876379-81-6) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyridine core, has garnered attention for its versatile applications in drug discovery and material science. This article delves into its properties, synthesis, and relevance in contemporary scientific advancements, addressing common queries such as "What are the uses of 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid?" and "How is CAS No. 876379-81-6 synthesized?".

Chemically, 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid belongs to the class of nitrogen-containing heterocycles, which are pivotal in designing bioactive molecules. The presence of both pyrazole and pyridine rings enhances its ability to interact with biological targets, making it a candidate for modulating enzyme activity or receptor binding. Researchers often explore its derivatives for anti-inflammatory, antimicrobial, or anticancer properties, aligning with the growing demand for novel therapeutic agents in precision medicine.

Synthesis of CAS No. 876379-81-6 typically involves multi-step reactions, including cyclization and functional group transformations. A common approach starts with the condensation of hydrazine derivatives with 1,3-dicarbonyl compounds, followed by methylation and carboxylation. Recent innovations in green chemistry have prompted the development of eco-friendly protocols, such as catalytic methods or solvent-free conditions, to reduce environmental impact—a topic frequently searched in sustainable chemistry forums.

The compound's physicochemical properties, such as solubility, stability, and pKa, are critical for formulation scientists. Its carboxylic acid moiety allows for salt formation, improving bioavailability—a key consideration in drug delivery optimization. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to characterize its purity, addressing quality control concerns raised in pharmaceutical manufacturing discussions.

In material science, 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid serves as a building block for organic semiconductors or coordination polymers. Its conjugated system enables π-π stacking, a feature exploited in designing light-emitting diodes (LEDs) or sensors. This aligns with trending searches on "organic electronics" and "smart materials," highlighting its interdisciplinary appeal.

Safety and regulatory aspects of CAS No. 876379-81-6 adhere to global standards like REACH and ICH guidelines. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety—a topic emphasized in laboratory best practices queries. Researchers are advised to consult SDS (Safety Data Sheets) for detailed risk assessments.

In conclusion, 5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid exemplifies the synergy between structural ingenuity and functional diversity. Its applications span drug development, agrochemicals, and advanced materials, resonating with current scientific trends. As interest in heterocyclic chemistry and sustainable synthesis grows, this compound remains a focal point for innovation, answering pressing questions in both academic and industrial settings.